Cas no 88876-95-3 (2,3-Butanediol, 1-(1-aziridinyl)-4-(2-nitro-1H-imidazol-1-yl)-)

• Product Name: 2,3-Butanediol, 1-(1-aziridinyl)-4-(2-nitro-1H-imidazol-1-yl)-
• CAS No: 88876-95-3
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 620337
• PubChem ID: 71320478
• Update Time: 2025-04-19

2,3-Butanediol, 1-(1-aziridinyl)-4-(2-nitro-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 1-(1-aziridinyl)-4-(2-nitro-1H-imidazol-1-yl)-
• 1-(aziridin-1-yl)-4-(2-nitroimidazol-1-yl)butane-2,3-diol
• 88876-95-3
• 1-(Aziridin-1-yl)-4-(2-nitro-1H-imidazol-1-yl)butane-2,3-diol
• DTXSID80750399

• Inchi： 1S/C9H14N4O4/c14-7(5-11-3-4-11)8(15)6-12-2-1-10-9(12)13(16)17/h1-2,7-8,14-15H,3-6H2
• InChI Key： GRVUTPOZYSHLSJ-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CN=C1[N+](=O)[O-])O)CN1CC1

Computed Properties

• Exact Mass: 242.10150494g/mol
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 107Ų